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Compound of Interest

Compound Name: pulmolin

Cat. No.: B1177355 Get Quote

Introduction

The following document provides a comprehensive overview of the preparation and application

of "Pulmolin" solutions for in vivo animal studies. These guidelines are intended for

researchers, scientists, and professionals in the field of drug development to ensure

standardized and reproducible experimental outcomes. The protocols outlined below are based

on established methodologies and best practices in preclinical research.

Data Summary

A critical aspect of in vivo research is the accurate and consistent preparation of test solutions.

The following table summarizes the key quantitative data for the preparation of a "Pulmolin"

solution.
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Parameter Value

Compound Pulmolin

Molecular Weight 250 g/mol

Vehicle
10% DMSO, 40% PEG300, 5% Tween 80, 45%

Saline

Maximum Solubility 10 mg/mL

Storage of Stock Solution -20°C for up to 1 month

Working Solution Stability 4 hours at room temperature

Experimental Protocols

1. Preparation of "Pulmolin" Stock Solution (10 mg/mL)

Materials:

Pulmolin powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween 80

Sterile Saline (0.9% NaCl)

Sterile, conical centrifuge tubes (1.5 mL and 15 mL)

Vortex mixer

Sonicator (water bath)

Sterile filters (0.22 µm)

Procedure:
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Weigh the required amount of Pulmolin powder and place it in a sterile conical tube.

To prepare a 10 mg/mL stock solution, first dissolve Pulmolin in DMSO. For every 10 mg

of Pulmolin, add 100 µL of DMSO.

Vortex the mixture for 1-2 minutes until the powder is completely dissolved.

Add PEG300 to the solution. For every 10 mg of Pulmolin, add 400 µL of PEG300.

Vortex the mixture for another 1-2 minutes.

Add Tween 80 to the solution. For every 10 mg of Pulmolin, add 50 µL of Tween 80.

Vortex thoroughly.

Finally, add sterile saline to reach the final volume. For every 10 mg of Pulmolin, add 450

µL of saline.

Vortex the final solution for 2-3 minutes to ensure homogeneity. If necessary, use a

sonicator for 5-10 minutes to aid dissolution.

Sterilize the solution by passing it through a 0.22 µm sterile filter.

Aliquot the stock solution into smaller volumes and store at -20°C.

2. In Vivo Administration Protocol

Animal Model:

Male C57BL/6 mice, 8-10 weeks old.

Dosing:

The typical dose for in vivo studies is 10 mg/kg body weight.

The final volume for intraperitoneal (i.p.) injection should be approximately 100-200 µL per

mouse.

Procedure:
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Thaw a frozen aliquot of the Pulmolin stock solution at room temperature.

Dilute the stock solution with the vehicle (10% DMSO, 40% PEG300, 5% Tween 80, 45%

Saline) to the desired final concentration for injection. For example, to achieve a 10 mg/kg

dose in a 25 g mouse, you would need to inject 0.25 mg of Pulmolin. If your injection

volume is 100 µL, the concentration of your working solution should be 2.5 mg/mL.

Weigh each animal before administration to calculate the precise volume to be injected.

Administer the prepared Pulmolin solution via intraperitoneal injection.

Monitor the animals for any adverse reactions post-injection.

Visualizations

Experimental Workflow
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To cite this document: BenchChem. [Application Notes and Protocols: "Pulmolin" Solution for
In Vivo Animal Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1177355#pulmolin-solution-preparation-for-in-vivo-
animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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